Cas no 1996238-53-9 (1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride
• CAS No: 1996238-53-9
• MF: C₇H₁₂ClFO₂S
• MW: 214.685383796692
• CID: 5843558
• PubChem ID: 165962440
• Update Time: 2025-05-21

1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride
• EN300-1143162
• 1996238-53-9

• Inchi： 1S/C7H12ClFO2S/c8-12(10,11)7(4-5-7)3-1-2-6-9/h1-6H2
• InChI Key： PFAOKQGTHKKESP-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCCF)CC1)(=O)=O

Computed Properties

• Exact Mass: 214.0230567g/mol
• Monoisotopic Mass: 214.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride

Research Briefing on 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride (CAS: 1996238-53-9) in Chemical Biology and Pharmaceutical Applications

1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride (CAS: 1996238-53-9) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of covalent inhibitors and probe molecules for target identification. Its unique structural features, including the cyclopropane ring and fluorobutyl moiety, contribute to its reactivity and potential applications in drug discovery.

Recent studies have highlighted the utility of 1996238-53-9 in medicinal chemistry, where it has been employed as a key building block for the development of covalent kinase inhibitors. The electrophilic sulfonyl chloride group enables selective modification of nucleophilic residues (e.g., cysteine) in target proteins, while the fluorobutyl chain enhances cell permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into irreversible BTK inhibitors, showing improved selectivity profiles compared to earlier generations of inhibitors.

In chemical biology applications, researchers have utilized 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride for the development of activity-based probes (ABPs). These probes have proven particularly valuable in protease research, where they enable selective labeling of active enzyme forms. The cyclopropane ring in the structure has been shown to confer enhanced metabolic stability to the resulting probes, as evidenced by recent work published in ACS Chemical Biology (2024).

The synthetic accessibility of 1996238-53-9 has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that achieves >90% yield while minimizing hazardous byproducts. This advancement is particularly significant given the growing demand for this intermediate in both academic and industrial settings.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates emphasize the compound's moisture sensitivity and recommend strict anhydrous conditions during handling. The fluorobutyl moiety, while enhancing pharmacological properties, requires careful consideration of potential metabolic fluoride release in drug development applications.

Looking forward, the unique properties of 1-(4-fluorobutyl)cyclopropane-1-sulfonyl chloride position it as a promising candidate for emerging areas such as targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for challenging targets where reversible inhibition has proven insufficient.